Cas no 62529-18-4 (Phenol, 2-amino-4-dodecyl-)

Phenol, 2-amino-4-dodecyl- structure
Phenol, 2-amino-4-dodecyl- structure
Product Name:Phenol, 2-amino-4-dodecyl-
CAS No:62529-18-4
MF:C18H31NO
MW:277.444845438004
CID:441446
PubChem ID:11311964
Update Time:2025-04-19

Phenol, 2-amino-4-dodecyl- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-amino-4-dodecyl-
    • 2-amino-4-dodecylphenol
    • SCHEMBL8937894
    • DTXSID30462036
    • QTCHYCDDYFMASI-UHFFFAOYSA-N
    • 62529-18-4
    • 4-dodecyl-2-aminophenol
    • Inchi: 1S/C18H31NO/c1-2-3-4-5-6-7-8-9-10-11-12-16-13-14-18(20)17(19)15-16/h13-15,20H,2-12,19H2,1H3
    • InChI Key: QTCHYCDDYFMASI-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1N)CCCCCCCCCCCC

Computed Properties

  • Exact Mass: 277.24073
  • Monoisotopic Mass: 277.240564612g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 11
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • PSA: 46.25
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